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Cat. No.: B1672221

High-Purity Isobutyl Decanoate: A Technical
Guide for Researchers

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of high-purity isobutyl decanoate, its commercial suppliers,
physicochemical properties, and its potential applications in pharmaceutical research. The
information is intended to facilitate the procurement and effective utilization of this compound in
laboratory settings.

Introduction to Isobutyl Decanoate

Isobutyl decanoate (C14H2802) is the ester formed from the condensation of decanoic acid
and isobutanol.[1] It is a lipophilic compound with potential applications in drug delivery
systems as an oily vehicle for parenteral formulations, a lipid core in nanoparticulate systems,
or as a penetration enhancer in topical preparations.[2][3] Its properties make it a subject of
interest for formulating poorly water-soluble active pharmaceutical ingredients (APIs). One area
of research has identified isobutyl decanoate as a potential biomarker for esophageal
squamous cell carcinoma and lung cancer.[4]
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Commercial Suppliers of High-Purity Isobutyl
Decanoate

Sourcing high-purity isobutyl decanoate is critical for reproducible research outcomes. A
number of commercial suppliers provide this compound in various grades suitable for research
and development. Below is a summary of prominent suppliers and the typical purities offered.
Researchers are advised to request certificates of analysis (CoA) for lot-specific data.

Supplier Purity Specification Notes

A global supplier of research
BOC Sciences Inquiry required chemicals and pharmaceutical

ingredients.[2]

Offers "Isobutyl decanoate
Sigma-Aldrich Inquiry required AldrichCPR" for early

discovery research.

) A supplier of specialty organic
TCIl America >098.0% (GC) )
chemicals.

Provides biochemical reagents
MOLNOVA >98% (HPLC) ] )
for life science research.

MVBioS 98% Offers research-grade
ioSource 0
Y biochemicals and reagents.

A supplier of ingredients for
Penta International Inquiry required various industries, including

pharmaceuticals.

Manufacturer and supplier of
_ _ flavor and fragrance
Fleurchem, Inc. Inquiry required ) ) )
ingredients, also serving the

pharmaceutical sector.

A supplier of flavor and
Synerzine, Inc. Inquiry required fragrance ingredients with

applications in research.
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Physicochemical Properties of Isobutyl Decanoate

A thorough understanding of the physicochemical properties of isobutyl decanoate is
essential for formulation development. Key properties are summarized in the table below.

Property Value Reference(s)

Molecular Formula C14H2802

Molecular Weight 228.37 g/mol

CAS Number 30673-38-2

Appearance Colorless to pale yellow liquid

Density ~0.86 g/cm?3

Boiling Point 265-268 °C at 760 mmHg

Flash Point 115 °C (239 °F)

Solubility Insoluble in water; Soluble in
alcohol

Refractive Index 1.424 - 1.431 at 20 °C

logP (o/w) ~5.724 (estimated)

Experimental Protocols for Research Applications

While specific published protocols detailing the use of isobutyl decanoate in drug delivery are
limited, its physicochemical similarity to other fatty acid esters allows for the adaptation of
established methodologies. The following sections provide representative protocols for the
formulation of solid lipid nanoparticles (SLNs) and for conducting drug-excipient compatibility
studies.

Preparation of Solid Lipid Nanoparticles (SLNs) using
High-Pressure Homogenization

This protocol describes a common method for producing SLNs, where isobutyl decanoate can
be incorporated as a liquid lipid component to create nanostructured lipid carriers (NLCs), a
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modified version of SLNSs.

Objective: To prepare a stable and homogenous SLN/NLC formulation containing a model

hydrophobic API with isobutyl decanoate as a liquid lipid.

Materials:

Solid Lipid (e.qg., glyceryl monostearate, stearic acid)

Isobutyl Decanoate (Liquid Lipid)

Active Pharmaceutical Ingredient (API)

Surfactant (e.g., Polysorbate 80, soy phosphatidylcholine)

Co-surfactant (e.g., butanol)

Purified Water

Procedure:

Lipid Phase Preparation: Melt the solid lipid by heating it 5-10°C above its melting point.
Dissolve the API and isobutyl decanoate in the molten solid lipid. Stir the mixture
continuously until a clear, homogenous lipid phase is obtained.

Aqueous Phase Preparation: Dissolve the surfactant and co-surfactant in purified water.
Heat the aqueous phase to the same temperature as the lipid phase.

Pre-emulsion Formation: Add the hot lipid phase to the hot aqueous phase dropwise under
high-speed stirring (e.g., using a high-shear mixer) to form a coarse oil-in-water emulsion.

High-Pressure Homogenization: Subject the hot pre-emulsion to high-pressure
homogenization for several cycles (e.g., 3-5 cycles) at a pressure of 500-1500 bar.

Cooling and SLN/NLC Formation: Allow the resulting nanoemulsion to cool down to room
temperature while stirring. The lipid will recrystallize and form solid lipid nanoparticles (or
nanostructured lipid carriers).
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o Characterization: Analyze the resulting dispersion for particle size, polydispersity index (PDI),
zeta potential, drug loading, and encapsulation efficiency using appropriate analytical
techniques.

Lipid Phase Preparation

Melt Solid Lipid }—b{ Dissolve API & Isobutyl Decanoate
Aqueous Phase Preparation >

Dissolve Surfactant in Water

Homogenization Final Steps

Characterization
(Size, PDI, Zeta Potential)

Form Pre-emulsion High-Pressure

(High-Shear Mixing) Homogenization

Cooling & NLC Formation

Click to download full resolution via product page
Caption: Workflow for preparing isobutyl decanoate-based nanostructured lipid carriers.

Drug-Excipient Compatibility Study

This protocol outlines a general approach to assess the compatibility of an API with isobutyl
decanoate.

Objective: To evaluate the potential for physical and chemical interactions between an APl and
isobutyl decanoate under accelerated stability conditions.

Materials:

Active Pharmaceutical Ingredient (API)

Isobutyl Decanoate

Vials (e.qg., glass)

Oven for controlled temperature and humidity

Analytical instrumentation (e.g., HPLC, DSC)
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Procedure:

o Sample Preparation: Prepare binary mixtures of the API and isobutyl decanoate, typically in
a 1:1 ratio by weight. A sample of the API alone and isobutyl decanoate alone should also
be prepared as controls.

o Stress Conditions: Place the prepared samples in vials and store them under accelerated
stability conditions (e.g., 40°C/75% relative humidity) for a predetermined period (e.g., 2, 4
weeks). Some samples can be stored at refrigerated conditions as a baseline.

e Analysis: At specified time points, analyze the samples for any physical changes (e.g., color,
appearance) and chemical degradation.

o Chromatographic Analysis (e.g., HPLC): Quantify the amount of API remaining and detect
the formation of any degradation products.

o Thermal Analysis (e.g., DSC): Assess changes in the thermal behavior of the API, such as
melting point depression or the appearance of new peaks, which can indicate an
interaction.

o Data Interpretation: Compare the results from the stressed binary mixtures with those of the
individual components and the baseline samples to determine if any significant interactions
have occurred.
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Caption: Logical workflow for a drug-excipient compatibility study.

Conclusion

High-purity isobutyl decanoate is a readily available excipient with potential applications in
pharmaceutical research, particularly in the formulation of challenging APIs. This guide
provides a foundational resource for sourcing this compound and employing it in relevant
experimental contexts. Researchers are encouraged to obtain detailed specifications from
suppliers and adapt the provided general protocols to their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isobutyl-decanoate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-decanoate
https://www.thegoodscentscompany.com/data/rw1045171.html
https://pubmed.ncbi.nlm.nih.gov/2196363/
https://pubmed.ncbi.nlm.nih.gov/2196363/
https://www.molnova.com/en/ProductsThr/Isobutyl%20decanoate.html
https://www.benchchem.com/product/b1672221#commercial-suppliers-of-high-purity-isobutyl-decanoate-for-research
https://www.benchchem.com/product/b1672221#commercial-suppliers-of-high-purity-isobutyl-decanoate-for-research
https://www.benchchem.com/product/b1672221#commercial-suppliers-of-high-purity-isobutyl-decanoate-for-research
https://www.benchchem.com/product/b1672221#commercial-suppliers-of-high-purity-isobutyl-decanoate-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

